Cas no 10402-47-8 (Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Properties

Names and Identifiers

• Pentanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate
• geranyl valerate
• (2E)-3,7-Dimethyl-2,6-octadienyl pentanoate
• (E)-3,7-Dimethyl-2,6-octadienyl pentanoate
• EINECS 233-869-1
• Pentanoic acid,3,7-dimethyl-2,6-octadienyl ester,(E)
• +Expand

• MDL： MFCD00792507
• InChIKey： CVSWGLSBJFKWMW-SDNWHVSQSA-N
• Inchi： InChI=1S/C15H26O2/c1-5-6-10-15(16)17-12-11-14(4)9-7-8-13(2)3/h8,11H,5-7,9-10,12H2,1-4H3/b14-11+
• SMILES： CCCCC(OC/C=C(/CC/C=C(/C)\C)\C)=O

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 238.193
• Heavy Atom Count: 17
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 4.41250
• PSA: 26.30000
• Refractive Index: 1.461
• Boiling Point: 316.8°Cat760mmHg
• Flash Point: 100.6°C
• FEMA: 4123 | GERANYL VALERATE
• Density: 0.894